![molecular formula C16H18ClN3O2 B5013530 1-(4-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine](/img/structure/B5013530.png)
1-(4-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine, also known as Ro 64-6198, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in the field of neuroscience and drug discovery.
Mechanism of Action
1-(4-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine 64-6198 acts as a competitive antagonist of the glycine site of the NMDA receptor. The NMDA receptor is a ligand-gated ion channel that requires the binding of both glutamate and glycine to open the channel and allow the influx of calcium ions into the neuron. The inhibition of the glycine site by this compound 64-6198 prevents the activation of the NMDA receptor and the subsequent calcium influx, leading to a decrease in excitatory neurotransmission.
Biochemical and Physiological Effects:
The inhibition of the NMDA receptor by this compound 64-6198 has been shown to have various biochemical and physiological effects. It has been demonstrated to reduce the release of dopamine and glutamate in the prefrontal cortex, which is a brain region involved in cognition and emotion. It has also been shown to improve cognitive function and memory in animal models of Alzheimer’s disease. Additionally, this compound 64-6198 has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.
Advantages and Limitations for Lab Experiments
1-(4-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine 64-6198 has several advantages for lab experiments. It is a highly selective antagonist of the glycine site of the NMDA receptor, which allows for precise manipulation of the receptor. It is also stable and easy to synthesize, which makes it readily available for research purposes. However, this compound 64-6198 has some limitations as well. It has poor solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which can limit its effectiveness in long-term studies.
Future Directions
There are several future directions for the research of 1-(4-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine 64-6198. One potential area of study is the development of more potent and selective glycine site antagonists for the NMDA receptor. Another area of research is the exploration of the therapeutic potential of this compound 64-6198 in the treatment of various neurological disorders. Additionally, the investigation of the biochemical and physiological effects of this compound 64-6198 on other brain regions and neurotransmitter systems could provide valuable insights into its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of 1-(4-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine 64-6198 involves the reaction of 1-(4-chlorobenzyl)piperazine with 5-methyl-3-isoxazolecarboxylic acid in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain the final compound.
Scientific Research Applications
1-(4-chlorobenzyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine 64-6198 has been extensively studied for its potential applications in the field of neuroscience. It is a selective antagonist of the glycine site of the N-methyl-D-aspartate (NMDA) receptor, which is a subtype of glutamate receptor that plays a crucial role in synaptic plasticity and memory formation. The inhibition of the glycine site of the NMDA receptor by this compound 64-6198 is believed to have therapeutic potential in the treatment of various neurological disorders such as schizophrenia, depression, and Alzheimer’s disease.
properties
IUPAC Name |
[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClN3O2/c1-12-10-15(18-22-12)16(21)20-8-6-19(7-9-20)11-13-2-4-14(17)5-3-13/h2-5,10H,6-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKIMVYPQVMBLFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)N2CCN(CC2)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.